Cas no 88448-42-4 (4-Methyl-4-octanol)

4-Methyl-4-octanol structure
4-Methyl-4-octanol structure
Product Name:4-Methyl-4-octanol
CAS No:88448-42-4
MF:C9H20O
MW:144.254503250122
CID:2679499
PubChem ID:141031
Update Time:2025-04-21

4-Methyl-4-octanol Chemical and Physical Properties

Names and Identifiers

    • NSC102785
    • 23418-37-3
    • Pentanol, methylpropyl-
    • Methylpropylpentanol
    • NSC-102785
    • NSC 102785
    • 4-methyloctan-4-ol
    • DTXSID40871337
    • SB84335
    • 88448-42-4
    • 4-Octanol, 4-methyl-
    • 4-Methyl-4-octanol
    • 4-methyl-octan-4-ol
    • SCHEMBL308104
    • Inchi: 1S/C9H20O/c1-4-6-8-9(3,10)7-5-2/h10H,4-8H2,1-3H3
    • InChI Key: RXSIKQJQLQRQQY-UHFFFAOYSA-N
    • SMILES: OC(C)(CCC)CCCC

Computed Properties

  • Exact Mass: 144.151415257Da
  • Monoisotopic Mass: 144.151415257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 80.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų
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